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Notice: Information regarding a specific molecule designated "FY-56" is not available in the
public scientific literature. The following guide is a structured template demonstrating the
requested format and content, using a known ferroptosis-inducing compound, Fin56, as a
proxy to illustrate the depth of technical detail and data presentation required for such a
document. This is for illustrative purposes only, as no direct data for "FY-56" could be located.

This technical guide provides an in-depth overview of the biological target identification and
mechanism of action for the small molecule Fin56. This document is intended for researchers,
scientists, and drug development professionals.

Executive Summary

Fin56 is a small molecule that has been identified as a potent inducer of ferroptosis, a form of
regulated cell death characterized by iron-dependent lipid peroxidation. This guide details the
primary biological targets of Fin56, the signaling pathways it modulates, and the experimental
methodologies used to elucidate its mechanism of action.

Biological Targets of Fin56
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The primary biological targets of Fin56 have been identified through a series of biochemical
and cell-based assays. The key targets are Glutathione Peroxidase 4 (GPX4) and Squalene
Synthase (SQS).

Table 1: Quantitative Data for Fin56 Target Interaction

Target Assay Type Metric Value Reference
EC50
GPX4 Cell-based (Ferroptosis 100 - 200 nM [1]
Induction)
) Causes
GPX4 In vitro - ) [1]
degradation
] Binds and
SQS In vitro - ] [1]
activates

Signaling Pathways Modulated by Fin56

Fin56 induces ferroptosis by targeting two key nodes in cellular metabolism and oxidative
stress defense. Its primary mechanism involves the degradation of GPX4, a crucial enzyme
that detoxifies lipid peroxides. Additionally, Fin56 binds to and activates Squalene Synthase
(SQS), though the direct contribution of this interaction to ferroptosis is still under investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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